Cas no 189760-92-7 ((4R)-4-(hydroxymethyl)hexanenitrile)

• Product Name: (4R)-4-(hydroxymethyl)hexanenitrile
• CAS No: 189760-92-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 2786837
• PubChem ID: 71347895
• Update Time: 2025-04-21

(4R)-4-(hydroxymethyl)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 189760-92-7
• DTXSID10773814
• (4R)-4-(hydroxymethyl)hexanenitrile

• Inchi： 1S/C7H13NO/c1-2-7(6-9)4-3-5-8/h7,9H,2-4,6H2,1H3/t7-/m1/s1
• InChI Key： IPJKESBTKVNDMR-SSDOTTSWSA-N
• SMILES： OC[C@H](CC)CCC#N

Computed Properties

• Exact Mass: 127.099714038Da
• Monoisotopic Mass: 127.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44Ų